Cas no 110231-34-0 (Oligomycin E)

• Product Name: Oligomycin E
• CAS No: 110231-34-0
• Molecular Formula: C₄₅H₇₂O₁₃
• Molecular Weight: 821.04538
• CID: 170817
• PubChem ID: 76960166

Oligomycin E Properties

Names and Identifiers

• Spiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-[2H]pyran]-3,3',9,13(4'H)-tetrone,22-ethyl-5',6'-dihydro-7,11,14,15,28-pentahydroxy-6'-[(2S)-2-hydroxypropyl]-5',6,8,10,12,14,16,28,29-nonamethyl-,(1S,2'R,5'R,6R,6'R,7S,7E,8R,10S,11S,12R,14S,15R,16S,21E,22S,23E,25R,28S,29S)-
• (5Z,7Z,21E)-4-ethyl-11,12,15,19,26-pentahydroxy-6'-(2-hydroxypropyl)-5',10,12,14,16,18,20,26,29-nonamethylspiro[24,28-dioxabicyclo[23.3.1]nonacosa-5,7,21-triene-27,2'-oxane]-3',13,17,23-tetrone
• OLIGOMYCIN E
• Spiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-[2H]pyran]-3,3',9,13(4'H)-tetrone...
• (4E,18Z,20Z)-22-ethyl-7,11,14,15,28-pentahydroxy-6'-(2-hydroxypropyl)-5',6,8,10,12,14,16,28,29-nonamethyl-5',6'-dihydro-3H,9H,13H-spiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-pyran]-3,3',9,13(4'H)-tetrone (non-preferred name)
• Oligomycin A, 26-hydroxy-28-oxo-
• Oligomycin-E
• 26-Hydroxy-28-oxooligomycin A
• J-002406
• PP57Q9V95Y
• UNII-PP57Q9V95Y
• (1R,4E,5'S,6S,6'S,7R,8S,10R,11R,12S,14R,15S,16R,18E,20E,22R,25S,27S,28R,29R)-22-ethyl-7,11,14,15,28-pentahydroxy-6'-[(2R)-2-hydroxypropyl]-5',6,8,10,12,14,16,28,29-nonamethylspiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-oxane]-3,3',9,13-tetrone
• Oligomycin E
• 110231-34-0
• Q27286688
• 26-hydroxy-28-oxooligomycin A.
• CS-0090283
• HY-125300
• oligomycin E

• InChIKey： UWEZMQMMPORRMH-ZUSSGZTJSA-N
• Inchi： InChI=1S/C45H72O13/c1-12-32-17-15-13-14-16-25(3)40(52)43(10,54)41(53)31(9)39(51)30(8)38(50)29(7)37(49)24(2)18-21-36(48)56-42-28(6)33(20-19-32)57-45(44(42,11)55)35(47)22-26(4)34(58-45)23-27(5)46/h13-15,17-18,21,24-34,37,39-40,42,46,49,51-52,54-55H,12,16,19-20,22-23H2,1-11H3/b14-13+,17-15-,21-18+
• SMILES： CCC1C=CC=CCC(C)C(O)C(C)(O)C(=O)C(C)C(O)C(C)C(=O)C(C)C(O)C(C)C=CC(=O)OC2C(C)C(OC3(C2(C)O)OC(CC(O)C)C(C)CC3=O)CC1 |c:3,t:5,31|

Computed Properties

• Exact Mass: 820.49746
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 3
• Monoisotopic Mass: 820.49729235g/mol
• Heavy Atom Count: 58
• Complexity: 1520
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 217Ų

Experimental Properties

• PSA: 217.35